Pentaphenylbenzene
Overview
Description
Pentaphenylbenzene is a compound that has been widely used in scientific research due to its unique properties. It is a highly symmetrical molecule that has five phenyl groups attached to a central benzene ring. This compound has been extensively studied for its potential applications in various fields, including materials science, organic chemistry, and biochemistry.
Scientific Research Applications
Organic Light-Emitting Diodes
Pentaphenylbenzene has been utilized in the development of organic light-emitting diodes (OLEDs). A study by Sun et al. (2008) highlights the synthesis of a pentaphenylbenzene functionalized benzo[2,1,3]thiadiazole derivative, which was used as a red molecular emitter in non-doped OLEDs. This compound exhibited excellent thermal stability, solubility in common organic solvents, and stable photoluminescence, making it a promising material for OLED applications (Sun et al., 2008).
Ligands in Metal Complexes
Graczyk et al. (2012) explored the use of pentaphenylbenzene in the formation of novel fused 4'-substituted 2,2':6',2''-terpyridine ligands and their ruthenium(II) complexes. These complexes demonstrated comparable absorption and emission properties to other Ru(II) complexes, despite containing large organic chromophores (Graczyk et al., 2012).
Structural Analysis in Nonplanar Topologies
Gagnon et al. (2010) conducted a systematic structural analysis of hexaphenylbenzene and related derivatives, including pentaphenylbenzene. These compounds are characterized by their nonplanar topologies, which influence their conjugation, solubilities, and packing properties. This study contributes to the understanding of the structural features of these compounds in various technological applications (Gagnon et al., 2010).
Organic and Organometallic Derivatives
BrydgesStacey et al. (2013) investigated organic and organometallic derivatives of pentaphenylbenzene. The study focused on the orientation of peripheral phenyl rings in response to the steric bulk of different substituents, providing insights into the molecular structure and potential applications in various fields (BrydgesStacey et al., 2013).
Thermodynamic Properties
Lima et al. (2017) presented a thermodynamic study on polyphenylbenzenes, including pentaphenylbenzene. The study highlighted the impact of ortho-substitution on the molecular energetics and phase stability of these compounds, which is crucial for understanding their behavior in various applications (Lima et al., 2017).
properties
IUPAC Name |
1,2,3,4,5-pentakis-phenylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C36H26/c1-6-16-27(17-7-1)32-26-33(28-18-8-2-9-19-28)35(30-22-12-4-13-23-30)36(31-24-14-5-15-25-31)34(32)29-20-10-3-11-21-29/h1-26H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JULFJTZPJNNMQK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=C(C(=C2C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5)C6=CC=CC=C6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C36H26 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50310681 | |
Record name | Sexiphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50310681 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
458.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Pentaphenylbenzene | |
CAS RN |
18631-82-8 | |
Record name | NSC230294 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=230294 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Sexiphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50310681 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | PENTAPHENYLBENZENE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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